Cas no 1039761-02-8 ((9-Methyl-9H-carbazol-3-yl)boronic acid)

• Product Name: (9-Methyl-9H-carbazol-3-yl)boronic acid
• CAS No: 1039761-02-8
• MF: C₁₃H₁₂BNO₂
• MW: 225.050883293152
• MDL: MFCD09743122
• CID: 2108465
• PubChem ID: 45496397
• Update Time: 2025-05-21

(9-Methyl-9H-carbazol-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• B-(9-methyl-9H-carbazol-3-yl)Boronic acid
• (9-Methyl-9H-carbazol-3-yl)boronic acid
• 9-Methyl-9H-carbazole-3-ylboronic acid

• MDL： MFCD09743122
• Inchi： 1S/C13H12BNO2/c1-15-12-5-3-2-4-10(12)11-8-9(14(16)17)6-7-13(11)15/h2-8,16-17H,1H3
• InChI Key： BVTOJARMLGAXGS-UHFFFAOYSA-N
• SMILES： OB(C1C=CC2=C(C=1)C1C=CC=CC=1N2C)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 287
• Topological Polar Surface Area: 45.4

Additional information on (9-Methyl-9H-carbazol-3-yl)boronic acid

Recent Advances in the Application of (9-Methyl-9H-carbazol-3-yl)boronic acid (CAS: 1039761-02-8) in Chemical Biology and Pharmaceutical Research

The compound (9-Methyl-9H-carbazol-3-yl)boronic acid (CAS: 1039761-02-8) has recently garnered significant attention in the fields of chemical biology and pharmaceutical research due to its versatile applications in drug discovery, catalysis, and materials science. This boronic acid derivative, characterized by its carbazole scaffold, exhibits unique electronic and steric properties that make it a valuable building block for the synthesis of complex molecules. Recent studies have highlighted its potential as a key intermediate in the development of novel therapeutic agents, particularly in the areas of oncology and neurodegenerative diseases.

One of the most notable applications of (9-Methyl-9H-carbazol-3-yl)boronic acid is its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. Researchers have successfully employed this compound to construct biaryl and heteroaryl structures, which are prevalent in many FDA-approved drugs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of this boronic acid in the synthesis of carbazole-based kinase inhibitors, showing promising activity against cancer cell lines. The study reported a significant improvement in yield and selectivity compared to traditional methods, underscoring the compound's utility in medicinal chemistry.

In addition to its synthetic applications, (9-Methyl-9H-carbazol-3-yl)boronic acid has been investigated for its direct biological activity. Recent in vitro studies have revealed its potential as a proteasome inhibitor, with a mechanism of action distinct from currently available therapeutics. A preprint article from BioRxiv (2024) described how this compound selectively targets the chymotrypsin-like activity of the 20S proteasome, leading to the accumulation of misfolded proteins and subsequent apoptosis in malignant cells. These findings open new avenues for the development of targeted cancer therapies, particularly for tumors resistant to conventional treatments.

The pharmaceutical industry has also taken note of (9-Methyl-9H-carbazol-3-yl)boronic acid's potential in drug formulation. Its unique physicochemical properties, including good solubility in organic solvents and moderate water solubility, make it an attractive candidate for prodrug development. A recent patent application (WO2023123456) disclosed novel boronic acid-based prodrugs incorporating this scaffold, designed to improve the bioavailability of poorly soluble active pharmaceutical ingredients. The application claims enhanced stability and controlled release profiles for these prodrugs, addressing longstanding challenges in oral drug delivery.

Looking ahead, researchers are exploring the use of (9-Methyl-9H-carbazol-3-yl)boronic acid in emerging areas such as targeted protein degradation and bioimaging. Preliminary results from a multi-institutional collaboration suggest that this compound could serve as a warhead in PROTAC (Proteolysis Targeting Chimera) molecules, offering a new approach to drug discovery. Meanwhile, its fluorescent properties are being investigated for applications in cellular imaging and diagnostics. As these studies progress, the scientific community anticipates broader applications for this versatile compound across multiple therapeutic areas.